Cas no 31719-75-2 (3-(Phenoxymethyl)benzoic Acid)

• Product Name: 3-(Phenoxymethyl)benzoic Acid
• CAS No: 31719-75-2
• MF: C₁₄H₁₂O₃
• MW: 228.243284225464
• MDL: MFCD00436828
• CID: 299986
• Update Time: 2025-06-13

3-(Phenoxymethyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-(phenoxymethyl)-
• 3-(Phenoxymethyl)benzoic acid
• 3-Phenoxymethyl-benzoesaeure
• 3-phenoxymethyl-benzoic acid
• 3-(Phenoxymethyl)benzoic Acid

• MDL： MFCD00436828
• Inchi： 1S/C14H12O3/c15-14(16)12-6-4-5-11(9-12)10-17-13-7-2-1-3-8-13/h1-9H,10H2,(H,15,16)
• InChI Key： URLYREZIPSJJQU-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 228.07900
• Monoisotopic Mass: 228.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1

Experimental Properties

• Density: 1.222
• Melting Point: 118 °C
• Boiling Point: 409.2°Cat760mmHg
• Flash Point: 158.1°C
• Refractive Index: 1.605
• PSA: 46.53000
• LogP: 2.96380

3-(Phenoxymethyl)benzoic Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 3-(Phenoxymethyl)benzoic Acid

Comprehensive Overview of 3-(Phenoxymethyl)benzoic Acid (CAS No. 31719-75-2): Properties, Applications, and Industry Insights

3-(Phenoxymethyl)benzoic Acid (CAS No. 31719-75-2) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. This benzoic acid derivative features a phenoxymethyl substituent at the 3-position, which enhances its reactivity and functional utility. With the growing demand for high-performance intermediates in synthetic chemistry, this compound has garnered significant attention from researchers and industrial manufacturers alike.

The molecular structure of 3-(Phenoxymethyl)benzoic Acid combines a carboxylic acid group with an aromatic ether linkage, making it a valuable building block for drug discovery and fine chemical synthesis. Recent studies highlight its role in developing non-steroidal anti-inflammatory drugs (NSAIDs) and antimicrobial agents, aligning with the global trend toward green chemistry and sustainable pharmaceutical production. Its CAS No. 31719-75-2 is frequently searched in databases like SciFinder and Reaxys, reflecting its industrial relevance.

In the agrochemical sector, 3-(Phenoxymethyl)benzoic Acid serves as a precursor for crop protection agents, addressing the rising need for eco-friendly pesticides. As consumers prioritize organic farming and reduced chemical residues, this compound’s potential to degrade into non-toxic metabolites positions it as a sustainable alternative. Additionally, its use in UV stabilizers and polymer additives caters to the expanding advanced materials market.

Synthetic routes to produce 3-(Phenoxymethyl)benzoic Acid often involve Friedel-Crafts acylation or ester hydrolysis, with optimization efforts focusing on catalyst efficiency and yield improvement. Researchers are also exploring enzymatic catalysis to reduce energy consumption, a hot topic in circular economy discussions. Analytical techniques like HPLC and NMR spectroscopy ensure high purity, critical for compliance with Good Manufacturing Practices (GMP).

From an SEO perspective, trending queries such as "benzoic acid derivatives uses" and "CAS 31719-75-2 suppliers" indicate strong commercial interest. The compound’s low environmental persistence and biocompatibility further resonate with ESG (Environmental, Social, and Governance) metrics, a key focus for investors. Regulatory frameworks like REACH and FDA guidelines underscore its safe handling, though it remains non-hazardous under standard conditions.

Future prospects for 3-(Phenoxymethyl)benzoic Acid include innovations in targeted drug delivery and biodegradable materials, driven by interdisciplinary collaborations. As industries shift toward bio-based feedstocks, this compound’s adaptability ensures its prominence in next-generation chemical solutions. For detailed technical data, refer to peer-reviewed journals or chemical regulatory databases.